Ammonium monofluorophosphate

Specification

• CAS No.: 14312-45-9
• Molecular Formula: FH8N2O3P
• Molecular Weight: 134.05 g/mol
• IUPAC Name: diazanium;fluoro-dioxido-oxo-λ5-phosphane
• Standard InChI: InChI=1S/FH2O3P.2H3N/c1-5(2,3)4;;/h(H2,2,3,4);2*1H3
• Standard InChI Key: SAEOCANGOMBQSP-UHFFFAOYSA-N
• SMILES: [NH4+].[NH4+].[O-]P(=O)([O-])F
• Canonical SMILES: [NH4+].[NH4+].[O-]P(=O)([O-])F

Introduction

Chemical Structure and Properties

Physical Properties

Ammonium monofluorophosphate exhibits several notable physical properties that are crucial for its various applications:

Property	Characteristic
Appearance	White crystalline solid
Molecular Weight	134.0473 g/mol
Formula	FO₃P·2H₄N or (NH₄)₂PO₃F
Stereochemistry	Achiral
Optical Activity	None
Charge	Neutral (as a salt)
Stability	Stable under normal conditions
Solubility	Soluble in water
The compound typically appears as a white crystalline solid and is frequently found in its monohydrate form. Its solubility in water contributes to its effectiveness in various applications, particularly in dental formulations where dissolution is necessary for its therapeutic action.

Chemical Properties

Ammonium monofluorophosphate demonstrates several important chemical properties and reactions:

Synthesis Methods

Direct Synthesis

A significant advancement in the preparation of ammonium monofluorophosphate was the development of a direct synthesis method for obtaining its monohydrate form, (NH₄)₂PO₃F·H₂O. This method involves the reaction of concentrated phosphoric acid (H₃PO₄) with ammonium hydrogen fluoride (NH₄HF₂), followed by precipitation with ethanol.
The reaction can be represented as:
H₃PO₄ + NH₄HF₂ → (NH₄)₂PO₃F + HF
This synthesis method offers several advantages over traditional high-temperature fusion reactions, including:

• Simplified process requiring fewer steps and milder conditions

• Improved yield and purity of the final product

• Reduced energy consumption during synthesis

• Potential for scale-up in industrial applications
  The identity and purity of the synthesized compound are typically confirmed through elemental analyses, molar conductance measurements, and spectroscopic studies including infrared and Raman spectroscopy.

Alternative Synthesis Routes

Several alternative routes for synthesizing ammonium monofluorophosphate have been reported in the literature:

• Reaction of ammonium fluoride with ammonium metaphosphate in aqueous solution:
  NH₄F + NH₄PO₃ → (NH₄)₂PO₃F

• Hydrolysis of difluorophosphate with an alkali:
  PO₂F₂⁻ + 2 MOH → M₂PO₃F + H₂O + F⁻
  (where M represents a cation such as NH₄⁺)
  These alternative methods may be employed in specific contexts where reagent availability or particular property requirements of the final product dictate the choice of synthetic approach.

Crystal Structure

The crystal structure of ammonium monofluorophosphate has been extensively studied, revealing important structural features that influence its properties and applications. In its monohydrate form, (NH₄)₂PO₃F·H₂O, the compound crystallizes in a monoclinic crystal system.
Crystallographic studies have shown that the structure consists of isolated [PO₃F]²⁻ tetrahedra linked to ammonium cations and water molecules through an intricate network of hydrogen bonds. This three-dimensional hydrogen bonding network contributes significantly to the stability of the crystal structure.
Detailed investigations of monofluorophosphate-containing materials have revealed several notable structural features:

• In complex structures containing both monofluorophosphate anions and metal cations, such as (NH₄)₂M(PO₃F)₂(H₂O)₂ (where M = Co, Cu, Mg), the metal cation is typically octahedrally coordinated, forming bonds with oxygen atoms from the monofluorophosphate groups and water molecules.

• These structures often form layered arrangements with monofluorophosphate anions acting as bridging ligands between metal centers through their oxygen atoms.

• The fluorine atom of the monofluorophosphate group generally remains uncoordinated, maintaining its terminal position within the crystal structure.
  A particularly interesting example is the compound NH₄Cr(PO₃F)₂(H₂O)₆, which crystallizes in the space group R3. In this structure, isolated [Cr(OH₂)₆] octahedra are organized in layers parallel to the (001) plane and are sandwiched by double layers of PO₃F²⁻ anions along the stacking direction. The ammonium cations are situated between the PO₃F²⁻ anions in the middle of the monofluorophosphate double layer.

Applications

Dental Applications

The most prominent application of ammonium monofluorophosphate is in oral healthcare products, particularly in formulations designed to prevent dental caries. Its mechanism of action in this context involves:

• Controlled release of fluoride ions upon hydrolysis

• Inhibition of bacterial enzymes involved in the synthesis of polysaccharides in cariogenic bacteria like Streptococcus mutans

• Enhancement of tooth enamel remineralization

• Reduction of acid production by oral bacteria
  The effectiveness of monofluorophosphate in dental applications is well-documented, with numerous studies confirming its ability to reduce the incidence of dental caries when incorporated into toothpaste and mouth rinse formulations. While sodium monofluorophosphate is more commonly used in commercial dental products, ammonium monofluorophosphate demonstrates similar anticaries properties.

Other Applications

Beyond its dental applications, ammonium monofluorophosphate has been investigated for several other potential uses:

• As a component in specialized fertilizers, leveraging its phosphate content

• In certain industrial processes requiring controlled fluoride release

• As a precursor for the synthesis of more complex fluorophosphate compounds

• In research applications studying the structure and properties of monofluorophosphate compounds